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Compound Name:
sphingosine

Cat. No.: B14811759

For Immediate Release

Researchers and laboratory personnel are advised to adhere to the following comprehensive
safety and disposal procedures for N-Boc-1-pivaloyl-D-erythro-sphingosine. This guide is
intended to provide essential, immediate safety and logistical information, ensuring the safe
handling and disposal of this chemical compound.

l. Understanding the Hazards

While a specific Safety Data Sheet (SDS) for N-Boc-1-pivaloyl-D-erythro-sphingosine is not
readily available, data for structurally similar compounds indicate significant potential hazards.
Therefore, it is imperative to handle this compound with the utmost caution. Associated
hazards for similar materials include:

Acute Toxicity (Oral): Toxic if swallowed.[1]

Serious Eye Damage: Causes serious eye damage.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[1]
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Due to these potential risks, all personnel must use appropriate personal protective equipment
(PPE) and follow the handling and disposal protocols outlined below.

Il. Personal Protective Equipment (PPE) and
Handling

Before handling N-Boc-1-pivaloyl-D-erythro-sphingosine, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.[2]

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[1] If dust is generated, a dust respirator is required.[3]

Handling Procedures:

» Obtain special instructions before use.[1]

Do not handle until all safety precautions have been read and understood.[1]

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust.[1][3]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1][3]

lll. Disposal Procedures

Waste disposal must be conducted in accordance with federal, state, and local environmental
control regulations.[3] Do not allow the product to enter drains.[1]

Step 1: Waste Segregation and Collection
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e Solid Waste:

o Carefully sweep up any solid N-Boc-1-pivaloyl-D-erythro-sphingosine.[2]

o Place the material into a clearly labeled, sealed container for hazardous waste.
o Contaminated Materials:

o Any materials that have come into contact with the compound (e.g., pipette tips, gloves,
weighing paper) must be considered contaminated.

o Place all contaminated materials into a designated, sealed hazardous waste container.
o Empty Containers:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and treated as hazardous waste.

o Dispose of the rinsed containers in accordance with institutional guidelines.
Step 2: Labeling and Storage

o Clearly label the hazardous waste container with the full chemical name: "N-Boc-1-pivaloyl-
D-erythro-sphingosine" and appropriate hazard symbols (e.g., "Toxic," "Environmental
Hazard").

o Store the sealed waste container in a designated, secure area for hazardous waste, away
from incompatible materials.

Step 3: Professional Disposal

» Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

e Provide the waste disposal company with all available safety information for the compound.

The following diagram illustrates the decision-making process for the proper disposal of N-Boc-
1-pivaloyl-D-erythro-sphingosine.
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Caption: Disposal workflow for N-Boc-1-pivaloyl-D-erythro-sphingosine.
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IV. Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately:

Scenario

Immediate Action

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Consult a

physician.[1]

Eye Contact

Rinse out with plenty of water. Immediately call
an ophthalmologist. Remove contact lenses if

present and easy to do.[1]

Inhalation Move to fresh air. Call a physician.[1]
If swallowed, immediately make the victim drink
Ingestion water (two glasses at most). Consult a
physician.
) Use appropriate tools to put the spilled solid in a
Small Spill ) ) )
convenient waste disposal container.[3]
Evacuate the danger area, observe emergency
_ procedures, and consult an expert.[1] Use a
Large Spill

shovel to put the material into a convenient

waste disposal container.[3]

The following diagram outlines the immediate response actions for accidental exposure.
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Caption: Emergency response for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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